2-Methoxy-3-methylbenzene-1,4-diol
Overview
Description
Synthesis Analysis
The synthesis of 2-Methoxy-3-methylbenzene-1,4-diol involves a two-step mechanism. In the first, slow or rate-determining, step the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate. In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .Molecular Structure Analysis
The molecular structure of 2-Methoxy-3-methylbenzene-1,4-diol is characterized by a 1,2-benzenediol moiety . The compound belongs to the class of organic compounds known as catechols .Chemical Reactions Analysis
2-Methoxy-3-methylbenzene-1,4-diol, as a derivative of 2-methoxy-1,4-benzoquinones, is utilized in asymmetric reactions with styrenyl systems. These reactions, promoted by titanium (IV) TADDOLates, yield compounds like 8-aryl-3-methoxybicyclo [4.2.0]oct-3-en-2,5-diones and 2-aryl-6-methoxy-2,3-dihydrobenzofuran-5-ols with high enantiomeric purity.Scientific Research Applications
Asymmetric Reactions and Synthesis
2-Methoxy-3-methylbenzene-1,4-diol, as a derivative of 2-methoxy-1,4-benzoquinones, is utilized in asymmetric reactions with styrenyl systems. These reactions, promoted by titanium(IV) TADDOLates, yield compounds like 8-aryl-3-methoxybicyclo[4.2.0]oct-3-en-2,5-diones and 2-aryl-6-methoxy-2,3-dihydrobenzofuran-5-ols with high enantiomeric purity. This showcases the potential of 2-Methoxy-3-methylbenzene-1,4-diol in the field of enantioselective synthesis, which is crucial in the pharmaceutical industry for creating stereospecific compounds (Engler et al., 1999).
Anionic Polymerization
The compound plays a role in the anionic polymerization of novel methoxy-substituted divinylbenzenes. This process, conducted with oligo(α-methylstyryl)lithium in the presence of potassium tert-butoxide, results in polymers with narrow molecular weight distributions. This research indicates the significance of 2-Methoxy-3-methylbenzene-1,4-diol in polymer chemistry, particularly in the synthesis of specific types of polymers with controlled properties (Otake et al., 2017).
Applications in Organic Chemistry
In another study, reactions of 2-methoxy-1,4-benzoquinones with various compounds have been explored, demonstrating the compound's versatility in organic chemistry. These reactions produce a range of products, such as diones and benzofuranols, highlighting its utility in synthesizing diverse organic compounds (Engler & Iyengar, 1998).
Oxidation Studies
Research on the kinetics of oxidation of derivatives of 2-Methoxy-3-methylbenzene-1,4-diol by thallium(III) in aqueous perchlorate media provides insights into the chemical behavior of these compounds under oxidizing conditions. This is valuable for understanding the compound's reactivity and potential applications in oxidation reactions (Pelizzetti et al., 1975).
Mechanism of Action
properties
IUPAC Name |
2-methoxy-3-methylbenzene-1,4-diol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O3/c1-5-6(9)3-4-7(10)8(5)11-2/h3-4,9-10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLZCXHMBJHCRFH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1OC)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90396404 |
Source
|
| Record name | 2-methoxy-3-methylbenzene-1,4-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90396404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-3-methylbenzene-1,4-diol | |
CAS RN |
1760-80-1 |
Source
|
| Record name | 2-methoxy-3-methylbenzene-1,4-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90396404 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-METHOXY-3-METHYL-1,4-BENZENEDIOL | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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